{4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol

• IUPAC Name: [4-(2-phenoxyethyl)-1-[[2-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C22H26F3NO2/c23-22(24,25)20-9-5-4-6-18(20)16-26-13-10-21(17-27,11-14-26)12-15-28-19-7-2-1-3-8-19/h1-9,27H,10-17H2
• InChI Key: BUYDIOUXOWNHMU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CCOC2=CC=CC=C2)CO)CC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C22H26F3NO2
• Molecular Weight: 393.4 g/mol

Description

{4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TFMPP and is a psychoactive drug that belongs to the class of piperazine derivatives. However, Instead, it will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.

Mechanism of Action

The exact mechanism of action of {4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol is not fully understood. However, it is believed to act as an agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It may also interact with other neurotransmitter systems such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
{4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol has been shown to have a wide range of biochemical and physiological effects. It has been reported to increase the release of serotonin and dopamine in the brain, which can lead to an improvement in mood and a reduction in anxiety and stress. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using {4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol in lab experiments include its ability to selectively target the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound is also relatively easy to synthesize, which makes it a cost-effective option for research purposes. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on {4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol. One potential direction is to investigate its potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Another direction is to study its mechanism of action in more detail, which could lead to the development of new drugs that target the serotonin 5-HT1A receptor. Additionally, further research is needed to determine the long-term effects of this compound on the brain and other organs.

Synthesis Methods

The synthesis of {4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the reaction of 1-(2-phenoxyethyl)piperazine with 2-(trifluoromethyl)benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with methanol to obtain {4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol.

Scientific Research Applications

{4-(2-phenoxyethyl)-1-[2-(trifluoromethyl)benzyl]-4-piperidinyl}methanol has been extensively studied for its potential applications in various fields. One of the most important applications of this compound is in the field of neuroscience. It has been shown to have a significant effect on the central nervous system and can be used to study the mechanisms of various neurological disorders such as depression, anxiety, and schizophrenia.